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Compound of Interest

Compound Name: 4-(Ethylamino)benzoic acid

Cat. No.: B1597772

An In-Depth Technical Guide to 4-(Ethylamino)benzoic Acid: Synthesis, Characterization, and
Applications

Introduction

4-(Ethylamino)benzoic acid, with the chemical formula CoH11NOz2, is a substituted aromatic
carboxylic acid.[1] It belongs to the class of aminobenzoic acids, which are characterized by a
benzene ring substituted with both an amino group and a carboxyl group. This molecule serves
as a crucial intermediate and building block in the synthesis of more complex organic
compounds, finding utility in pharmaceuticals, polymer science, and dye manufacturing. Its
structure, featuring a secondary amine and a carboxylic acid on a benzene ring, provides
multiple reactive sites for chemical modification, making it a versatile precursor for creating
diverse molecular architectures with a wide range of functional properties.

Synthesis and Purification

The synthesis of 4-(Ethylamino)benzoic acid is typically achieved through the hydrolysis of its
corresponding ester, ethyl 4-(ethylamino)benzoate. This two-step approach involves the initial
synthesis of the ester followed by a saponification reaction to yield the final carboxylic acid.
This method is often preferred due to the higher reactivity of the ester in the initial N-alkylation
step and the straightforward nature of the final hydrolysis.

Synthetic Workflow Diagram
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Step 2: Saponification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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